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For researchers, scientists, and drug development professionals at the University of California,
Berkeley (UCB), the proper disposal of chemical waste is a critical component of laboratory
safety and regulatory compliance. While specific disposal protocols are contingent on the
chemical's properties, UCB's Environment, Health & Safety (EH&S) office provides a
comprehensive framework for managing hazardous materials. This guide outlines the essential
steps and resources for the proper disposal of laboratory waste.

Determining the Correct Waste Stream

The initial and most crucial step is to characterize the waste material to determine the
appropriate disposal pathway.[1] UCB categorizes hazardous waste into four main types:
chemical, biological, radioactive, and sharps.[1] For chemical waste, it is imperative to consult
the Safety Data Sheet (SDS) for each component to understand its hazardous properties.[1]

General Chemical Waste Disposal Protocol

For general chemical waste, the process involves several key stages, from containment to
pickup. The following table summarizes the primary contacts and resources available to
laboratory personnel for hazardous waste management.
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Resource/Contact Function Link/Contact Information

Access requires a CalNet ID

Hazardous Waste Program Online portal to create waste )
) and completion of hazardous
(HWP) labels and request pickups.[2] o
waste training.[1][2]
) Provides guidance, training, (510) 642-3073 or --INVALID-
EH&S Office )
and manages waste disposal. LINK--[2]

o Manages the disposal of
Radiation Safety ) ] ] --INVALID-LINK--[3]
radioactive and mixed waste.

Assists in identifying proper
handling procedures for (510) 642-2630

research products.

College of Chemistry Chemical

Reuse and Disposal Program

Step-by-Step Disposal Procedure

The disposal of chemical waste at UC Berkeley follows a structured procedure to ensure safety
and compliance. The workflow diagram below illustrates the decision-making process for a
researcher.
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Waste Generation & Characterization

Generate Chemical Waste

Characterize Waste
(Consult SDS)
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Is it mixed with
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biohazardous material?
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EH&S Pickup
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UCB Chemical Waste Disposal Workflow
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Handling Specific Types of Chemical Waste

Chemically Contaminated Sharps: All chemically contaminated needles and razor blades must
be disposed of in red sharps containers. A hazardous waste label from the HWP system should
be affixed, and the biohazard symbol should be defaced.[3]

Chemically Contaminated Laboratory Debris: Items such as gloves, paper towels, and pipettes
with trace chemical contamination should be placed in designated 15-gallon drums with a
"Hazardous Waste Label" and a "Chemically Contaminated Material Only" sticker.[3]

Empty Chemical Containers: Glass and metal containers that are completely empty and free of
chemical residue can be disposed of in specially labeled bins. Strict criteria for what constitutes
an "empty" container must be followed.[3]

Emergency Procedures

In the event of a chemical spill, immediate action is necessary to ensure safety.

Isolate the area and alert people in the immediate vicinity.[4]

« If the material is flammable, turn off nearby ignition sources if it is safe to do so.[4]

» For volatile substances or airborne powders, evacuate the area.[4]

« If safe, confine the spill with absorbent materials and prevent it from entering drains.[4]

o Contact EH&S at (510) 642-3073 for guidance and to report the spill. For life-threatening
emergencies, call 911.[4]

By adhering to these established procedures and utilizing the resources provided by UC
Berkeley's EH&S, researchers can ensure the safe and compliant disposal of all chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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